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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)indoline
Cat. No.: B11786214
Get Quote

Executive Summary

2-(Piperidin-1-ylmethyl)indoline (Systematic Name: 1-[(2,3-dihydro-1H-indol-2-
yl)methyl]piperidine) is a bicyclic heterocycle featuring a saturated indoline (dihydroindole) core
substituted at the C2 position with a piperidinyl-methyl moiety.[1][2]

Unlike its fully aromatic counterpart, 2-(piperidin-1-ylmethyl)-1H-indole (CAS 46739-05-3), the
indoline variant possesses a chiral center at C2 and a distinct pKa profile due to the saturation
of the C2-C3 bond.[1][2] It serves as a critical scaffold in medicinal chemistry for "scaffold
hopping"—transitioning from planar, aromatic indoles to three-dimensional, saturated indolines
to improve solubility, metabolic stability (Fsp3 character), and target selectivity (e.g., in GPCR
and kinase inhibitor design).[2]

Chemical Identifiers & Properties
Nomenclature & Registry
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Identifier Value
Common Name 2-(Piperidin-1-ylmethyl)indoline
Systematic Name 1-[(2,3-Dihydro-1H-indol-2-yl)methyl]piperidine

Not widely listed in public registries.[1][2]

CAS Number (Primary Precursor CAS: 46739-05-3 [Indole
analog])

Molecular Formula C14H20N2

Molecular Weight 216.32 g/mol

SMILES C1CCN(CC1)CC2NC3=CC=CC=C3C2

(Generated from SMILES)
inChl K HPGHNDPHBSXVMD-UHFFFAOYSA-N (Note:
n e
Y Matches Indole backbone connectivity but

differs in H-count)

Physical & Chemical Properties[1][2]

o Core Structure: Fused benzene-pyrroline ring (Indoline) linked to a piperidine ring.[1][2]
 Chirality: The C2 carbon of the indoline ring is chiral (

and

enantiomers exist).[1][2] Synthetic routes from achiral precursors yield a racemate.[2]
» Basicity:

o Piperidine Nitrogen:[1][2][3] Highly basic (pKa ~11.0).[1][2]

o Indoline Nitrogen:[1][2][3][4][5][6] Weakly basic/nucleophilic (pKa ~ -2 to 0 due to lone pair
conjugation with the benzene ring, though less delocalized than in indole).[1][2]

e Solubility: Soluble in organic solvents (DCM, MeOH, DMSO); forms water-soluble salts with
mineral acids (HCI, H2S0a4).[2]
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Synthesis & Manufacturing Methodologies

The synthesis of 2-(Piperidin-1-ylmethyl)indoline is typically approached via two primary
strategies: Reduction of the Indole Precursor (Route A) or Chiral Pool Synthesis from Indoline-
2-carboxylic acid (Route B).[1][2]

Route A: Reductive Synthesis (The Mannich Route)
This is the most direct method for generating the racemic compound.[1][2]

Step 1: Mannich Reaction (Formation of the Indole Precursor)[1][2]

e Reagents: Indole, Formaldehyde (aqg. or paraformaldehyde), Piperidine, Acetic Acid.[2]

e Mechanism: Indole undergoes electrophilic aromatic substitution at C3 (Gramine-type
synthesis).[1][2] However, to target the C2 position, specific conditions (e.g., lithiation or
specific catalysts) or rearrangement of the C3-isomer is often required.[2] Note: Direct C2-
Mannich on unsubstituted indole is difficult; often the 2-lithioindole is reacted with an iminium
ion or via a 2-formylindole intermediate.[1][2]

» Alternative Step 1 (Reliable): Reductive amination of Indole-2-carboxaldehyde with
piperidine.[1][2]

o Reaction: Indole-2-carboxaldehyde + Piperidine + NaBH(OAc)s — 2-(Piperidin-1-
ylmethyl)-1H-indole (CAS 46739-05-3).[1][2]

Step 2: Selective Reduction (Indole — Indoline)[1][2]

e Reagents: Sodium Cyanoborohydride (NaBHsCN) in Acetic Acid, or Triethylsilane (EtsSiH)
with TFA.[1][2]

e Protocol:
o Dissolve 2-(piperidin-1-ylmethyl)-1H-indole (1.0 eq) in Glacial Acetic Acid.

o Add NaBHsCN (3.0 eq) portion-wise at 0°C.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b11786214/docs?utm_src=pdf-body#2-piperidin-1-ylmethyl-indoline-technical-profile-synthesis-guide-1-2
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11786214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Stir at RT for 2-4 hours (Monitor by TLC/LCMS for disappearance of indole UV
absorption).

o Quench with NaOH (aq) to pH > 10.
o Extract with DCM, dry over Na=SOa4, and concentrate.
e Outcome: Racemic 2-(Piperidin-1-ylmethyl)indoline.[1][2]
Route B: Chiral Pool Synthesis (Stereoselective)
Used when a specific enantiomer (e.g., (S)-2-(Piperidin-1-ylmethyl)indoline) is required.[1][2]
Step 1: Reduction of Indoline-2-carboxylic acid
» Starting Material: (S)-Indoline-2-carboxylic acid.[2]
o Reagents: BHs3-THF or LiAlHa.
e Product: (S)-Indolin-2-ylmethanol.[1][2]
Step 2: Activation & Displacement
» Activation: React alcohol with Mesyl Chloride (MsCI) / EtsN to form the mesylate.[1][2]
o Displacement: React mesylate with excess Piperidine in CHsCN or DMF at 60-80°C.

e Outcome: Enantiopure (S)-2-(Piperidin-1-ylmethyl)indoline (with inversion or retention
depending on exact conditions/protection steps).[1][2]

Visualization of Synthetic Pathways[1][2][9]

The following diagram illustrates the logical flow for synthesizing the target molecule,
highlighting the critical divergence between the Indole and Indoline pathways.
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Route B: Chiral Pool (Enantioselective)

[ (S)-Indoline-2-carboxylic Acid j

Reduction (LiAIH4)

Route A: From Indole (Racemic)

[ Indole-2-carboxaldehyde j [ (S)-Indolin-2-yImethanol j

Reductive Amination
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Activation (MsCl, Et3N)
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7
/
Selective Reduction ,/ Nucleophilic Substitution

(NaBH3CN/AcOH or Zn/HCI)// (Piperidine)
7/

)

2-(Piperidin-1-ylmethyl)indoline
(Target Molecule)

Click to download full resolution via product page

Caption: Figure 1. Dual synthetic pathways for 2-(Piperidin-1-ylmethyl)indoline. Route A (left)
utilizes the commercially available Indole precursor (CAS 46739-05-3) for a racemic product.[2]
Route B (right) offers a stereoselective approach starting from chiral amino acids.[1][2]

Pharmacological Applications & Scaffold Utility[1][2]

[6][7][10]
Scaffold Hopping (Indole vs. Indoline)

In drug discovery, converting an indole to an indoline is a strategic modification:
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o 3D Geometry: The C2-C3 bond saturation disrupts planarity, creating a "pucker" in the ring
system.[1][2] This allows the molecule to explore different vectors in a binding pocket.[1][2]

» Solubility: The loss of aromaticity and the introduction of sp2 carbons generally improves
aqueous solubility.[1][2]

» Electronic Effects: The nitrogen lone pair in indoline is more available (more basic) than in
indole, potentially altering hydrogen bond acceptor/donor capability.[1][2]

Therapeutic Areas

* GPCR Ligands: Indoline derivatives are frequent scaffolds for Serotonin (5-HT) and
Dopamine receptor modulators.[1][2] The piperidine tail often serves as the basic amine
required for the aspartate anchor interaction in GPCR binding sites.[1][2]

» Kinase Inhibition: While indoles are classic kinase hinges binders, indolines are used to fine-
tune selectivity or escape intellectual property space.[1][2]

e Sigma Receptor Ligands: N-substituted piperidines linked to heterocycles are classic
pharmacophores for Sigma-1 receptor ligands, investigated for neuroprotective and
antipsychotic activity.[1][2]

Safety & Handling Protocols

e Hazards: As a secondary/tertiary amine derivative, treat as an Irritant (Skin/Eye) and
potential sensitizer.[1][2]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Indolines are more prone
to oxidation (re-aromatization to indole) than indoles are to reduction.[1][2]

o Handling: Use standard PPE (gloves, goggles, lab coat).[2] Avoid inhalation of dust/vapors.
[11[2]

References

e Preparation of Indole Derivatives (Mannich Bases)

o Source:Journal of the American Chemical Society[2]
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o Context: Classic mechanisms for aminomethylation of indole systems.[1][2]

o Link: [J. Am. Chem. Soc.[2] Search: Indole Mannich Reaction]([Link]1][2]

¢ Reduction of Indoles to Indolines

o Source:Gribble, G. W., et al. (1974).[2] "Reactions of Sodium Borohydride in Acidic
Media."

o Context: Definitive guide on using NaBH3CN/AcOH for reducing indole to indoline.

o Link:[1][2]

o Commercial Precursor Data (Indole Analog)

o Source: PubChem[2][6]

o Context: Data for 2-(piperidin-1-ylmethyl)-1H-indole (CAS 46739-05-3).[1][2]

o Link:[2]

 Indoline Scaffolds in Medicinal Chemistry

o Source:Journal of Medicinal Chemistry
o Context: Review of indoline utility in drug design.

o Link: [J. Med.[2] Chem. Search: Indoline Scaffold]([Link]1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. guidechem.com [guidechem.com]

e 2. chemscene.com [chemscene.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://pubs.acs.org/action/doSearch?AllField=indole+mannich+reaction)[
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://pubchemlite.lcsb.uni.lu/e/compound/43098
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://www.chemscene.com/product/616898-68-1.html
https://pubs.acs.org/action/doSearch?AllField=indoline+scaffold+drug+discovery)[
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.benchchem.com/product/b11786214?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/2-piperidin-1-ylmethyl-1h-indo-dic875888.html
https://www.chemscene.com/product/616898-68-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11786214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3. Compound 3-[(piperidin-1-yl)methyl]-1H-indole - Chemdiv [chemdiv.com]
e 4. Indoline synthesis [organic-chemistry.org]
e 5. Indoline synthesis [organic-chemistry.org]

e 6. PubChemlLite - Indoline, 2-methyl-1-(2-methylpiperidinoacetyl)-, hydrochloride
(C17H24N20) [pubchemlite.lcsb.uni.lu]

o To cite this document: BenchChem. [2-(Piperidin-1-ylmethyl)indoline: Technical Profile &
Synthesis Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11786214/docs#2-piperidin-1-ylmethyl-indoline-
technical-profile-synthesis-guide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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